molecular formula C9H10N2 B8456632 7-ethyl-1H-indazole CAS No. 75785-13-6

7-ethyl-1H-indazole

Cat. No.: B8456632
CAS No.: 75785-13-6
M. Wt: 146.19 g/mol
InChI Key: UCFNXMRHHCYKHU-UHFFFAOYSA-N
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Description

7-ethyl-1H-indazole is a useful research compound. Its molecular formula is C9H10N2 and its molecular weight is 146.19 g/mol. The purity is usually 95%.
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Properties

CAS No.

75785-13-6

Molecular Formula

C9H10N2

Molecular Weight

146.19 g/mol

IUPAC Name

7-ethyl-1H-indazole

InChI

InChI=1S/C9H10N2/c1-2-7-4-3-5-8-6-10-11-9(7)8/h3-6H,2H2,1H3,(H,10,11)

InChI Key

UCFNXMRHHCYKHU-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC=CC2=C1NN=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 5-bromo-7-ethyl-1H-indazole (900 mg, 4.00 mmol) in ethanol (16.0 mL) flushed with nitrogen was added palladium on carbon (128 mg, 1.2 mmol) and the mixture stirred under H2 at 1 atm. After 70 h the reaction was filtered over a pad of celite. The filtrate was collected and concentrated. The residue was dissolved in ethanol and 80 mg of palladium on carbon was added and stirred under H2 at 1 atm. After 3 h another 80 mg of palladium on carbon was added and stirred under H2 at 1 atm. After 16 h the reaction was filtered through a pad of celite. The filtrate was collected and concentrated. The yellow solid obtained was triturated with ether, filtered and dried under vacuum to give 7-ethyl-1H-indazole (771 mg, 5.27 mmol, 119%) as an off white solid. This was used directly without further purification. MS (M+H)+=146.8; 1H NMR (CDCl3) δ: 8.54 (s, 1H), 7.78 (d, J=8.2 Hz, 1H), 7.59 (d, J=7.1 Hz, 1H), 7.43 (t, J=7.1 Hz, 1H), 3.25 (q, J=7.4 Hz, 2H), 1.48 (t, J=7.5 Hz, 3H).
Quantity
900 mg
Type
reactant
Reaction Step One
Quantity
16 mL
Type
solvent
Reaction Step One
Quantity
128 mg
Type
catalyst
Reaction Step Two
Yield
119%

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